methyl N-{[3-methyl-6-(propan-2-yl)[1,2]oxazolo[5,4-b]pyridin-4-yl]carbonyl}glycinate
CAS No.:
Cat. No.: VC16319431
Molecular Formula: C14H17N3O4
Molecular Weight: 291.30 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C14H17N3O4 |
|---|---|
| Molecular Weight | 291.30 g/mol |
| IUPAC Name | methyl 2-[(3-methyl-6-propan-2-yl-[1,2]oxazolo[5,4-b]pyridine-4-carbonyl)amino]acetate |
| Standard InChI | InChI=1S/C14H17N3O4/c1-7(2)10-5-9(13(19)15-6-11(18)20-4)12-8(3)17-21-14(12)16-10/h5,7H,6H2,1-4H3,(H,15,19) |
| Standard InChI Key | MYQCKUODCYOBTG-UHFFFAOYSA-N |
| Canonical SMILES | CC1=NOC2=C1C(=CC(=N2)C(C)C)C(=O)NCC(=O)OC |
Introduction
Methyl N-{[3-methyl-6-(propan-2-yl) oxazolo[5,4-b]pyridin-4-yl]carbonyl}glycinate is a complex organic compound belonging to the class of oxazolo[5,4-b]pyridines. This compound is characterized by its unique molecular structure, which includes a methyl group, an oxazole ring, and a pyridine moiety. These structural features contribute to its potential biological activity and applications in medicinal chemistry, particularly in fields such as oncology and infectious diseases.
Synthesis and Chemical Reactions
The synthesis of methyl N-{[3-methyl-6-(propan-2-yl) oxazolo[5,4-b]pyridin-4-yl]carbonyl}glycinate typically involves several key steps using commercially available precursors. The methods may vary based on the desired yield and purity of the final product. Optimization of reaction conditions such as temperature, solvent choice, and reaction time is crucial for successful synthesis.
This compound can undergo several chemical reactions, which are significant for modifying its structure to enhance its biological activity or stability. These reactions include modifications to the oxazole and pyridine rings, which can alter its pharmacological properties.
Potential Applications
Methyl N-{[3-methyl-6-(propan-2-yl) oxazolo[5,4-b]pyridin-4-yl]carbonyl}glycinate has potential applications in medicinal chemistry, particularly in the fields of oncology and infectious diseases. Its unique structure allows it to interact with various biological targets, making it a candidate for further research in drug development.
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